Cas no 549888-51-9 (1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid)

1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid structure
549888-51-9 structure
Product Name:1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid
CAS No:549888-51-9
MF:C6H8N2O3
MW:156.139321327209
CID:943172
PubChem ID:11263626
Update Time:2025-04-19

1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-hydroxyethyl)-1H-Imidazole-4-carboxylic acid
    • 1-(2-hydroxyethyl)imidazole-4-carboxylic acid
    • 1H-Imidazole-4-carboxylicacid,1-(2-hydroxyethyl)-(9CI)
    • null
    • SCHEMBL7265607
    • DTXSID90460432
    • 549888-51-9
    • Inchi: 1S/C6H8N2O3/c9-2-1-8-3-5(6(10)11)7-4-8/h3-4,9H,1-2H2,(H,10,11)
    • InChI Key: GOQISJZSHJHRGL-UHFFFAOYSA-N
    • SMILES: OCCN1C=NC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 156.05349212g/mol
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 75.4Ų
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